Cas no 1261912-00-8 (6-(2,4-Dichlorophenyl)picolinic acid)

• Product Name: 6-(2,4-Dichlorophenyl)picolinic acid
• CAS No: 1261912-00-8
• MF: C₁₂H₇Cl₂NO₂
• MW: 268.095481157303
• CID: 3042708
• Update Time: 2025-06-26

6-(2,4-Dichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,4-Dichlorophenyl)picolinic acid
• Z9129
• 6-(2,4-DICHLOROPHENYL)PYRIDINE-2-CARBOXYLIC ACID

• Inchi： 1S/C12H7Cl2NO2/c13-7-4-5-8(9(14)6-7)10-2-1-3-11(15-10)12(16)17/h1-6H,(H,16,17)
• InChI Key： APXQBASWXZPQAJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC=C(C(=O)O)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 3.6
• Topological Polar Surface Area: 50.2

Additional information on 6-(2,4-Dichlorophenyl)picolinic acid

6-(2,4-Dichlorophenyl)picolinic Acid: A Comprehensive Overview

6-(2,4-Dichlorophenyl)picolinic acid, also known by its CAS number CAS No. 1261912-00-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of picolinic acids, which are derivatives of picoline (a heterocyclic aromatic compound). The presence of the 2,4-dichlorophenyl group in its structure imparts unique chemical and biological properties, making it a valuable molecule for various applications.

The chemical structure of 6-(2,4-Dichlorophenyl)picolinic acid consists of a picolinic acid backbone with a substituted phenyl ring. The picolinic acid moiety is characterized by a pyridine ring fused with a carboxylic acid group, while the 2,4-dichlorophenyl substituent introduces electron-withdrawing chlorine atoms at positions 2 and 4 on the phenyl ring. This substitution pattern not only enhances the stability of the molecule but also influences its reactivity and bioavailability.

Recent studies have highlighted the potential of 6-(2,4-Dichlorophenyl)picolinic acid in drug discovery and development. Its structural features make it an attractive candidate for designing bioactive molecules with specific pharmacological properties. For instance, researchers have explored its role as a ligand in metalloenzyme inhibition and as a component in anti-inflammatory and antioxidant agents.

In terms of synthesis, several methods have been reported to prepare 6-(2,4-Dichlorophenyl)picolinic acid. These include traditional organic synthesis techniques such as nucleophilic aromatic substitution and more advanced methods like microwave-assisted synthesis. The choice of synthesis method depends on factors such as scalability, cost-effectiveness, and the desired purity of the final product.

The physical properties of CAS No. 1261912-00-8 are well-documented. It is typically a white crystalline solid with a melting point around 150°C. Its solubility in common solvents varies depending on the solvent's polarity; it is more soluble in polar solvents like water and methanol compared to non-polar solvents like hexane.

One of the most promising applications of 6-(2,4-Dichlorophenyl)picolinic acid lies in its potential as a precursor for drug development. Its ability to form stable complexes with metal ions makes it an ideal candidate for designing metalloenzyme inhibitors. For example, recent research has demonstrated its efficacy in inhibiting enzymes such as matrix metalloproteinases (MMPs), which are implicated in various pathological conditions including cancer metastasis and arthritis.

Beyond its pharmacological applications, CAS No. 1261912-00-8 has also been investigated for its role in material science. Its coordination properties make it suitable for designing coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and sensing technologies.

In conclusion, 6-(2,4-Dichlorophenyl)picolinic acid, or CAS No. 1261912-00-8, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and bioactive properties continue to attract the attention of researchers worldwide. As ongoing studies uncover new insights into its functionality and utility, this compound is poised to play an increasingly important role in both academic research and industrial applications.